BENGHE Foundational & Exploratory

Check Availability & Pricing

trans-2-Aminocyclohexanol hydrochloride
melting point range

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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Cat. No.: B087169

An In-Depth Technical Guide to the Melting Point of trans-2-Aminocyclohexanol
Hydrochloride

Introduction

trans-2-Aminocyclohexanol hydrochloride (CAS 5456-63-3) is a pivotal chemical
intermediate, widely utilized as a building block in the synthesis of pharmaceuticals and other
complex organic molecules.[1][2][3] Its stereochemistry and bifunctional nature—possessing
both an amine and a hydroxyl group—make it a valuable chiral auxiliary.[3] In any research or
drug development setting, the physical properties of such a starting material are of paramount
importance for identity confirmation and quality control. Among these, the melting point stands
out as a fundamental and highly informative characteristic.

This technical guide provides a comprehensive examination of the melting point of trans-2-
aminocyclohexanol hydrochloride. It moves beyond a simple statement of a temperature
range to explore the underlying physicochemical principles that govern this property, the
experimental nuances of its determination, and its significance in the context of material purity
and characterization. This document is intended for researchers, scientists, and drug
development professionals who require a deep and practical understanding of this critical
parameter.

Reported Melting Point Data
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The melting point of trans-2-aminocyclohexanol hydrochloride is consistently reported in a
narrow range, typically centered around 172-177 °C. However, slight variations exist across
different commercial suppliers and literature sources. A summary of these reported values is
presented below.

Reported Melting Point

Purity Source

Range (°C)
99% 172-175 °C Sigma-Aldrich[4]
99% 173.0-177.0 °C Thermo Scientific Acros[5]
97+% 172-175 °C Fisher Scientific (Alfa Aesar)[6]
Not Specified 172-175 °C Chemical Point[7]
Not Specified 168.0-179.0 °C Smolecule[1]

The minor discrepancies in these ranges can be attributed to a combination of factors,
including the actual purity of the specific lot, the presence of trace impurities, and the
methodology used for the determination. The broader range of 168.0-179.0 °C noted by one
source likely encompasses a wider array of product grades.[1] For a highly pure sample, a
sharp melting range of 1-2 °C is expected.[8]

Physicochemical Factors Governing the Melting
Point

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.
This process requires sufficient energy to overcome the intermolecular forces holding the
molecules in a fixed crystal lattice.[9] For trans-2-aminocyclohexanol hydrochloride, several
key factors contribute to its characteristic melting point.

Intermolecular and lonic Forces

The relatively high melting point of this compound is a direct consequence of the strong
attractive forces between its constituent parts.
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 lonic Bonds: As a hydrochloride salt, the primary force is the strong electrostatic attraction
between the positively charged ammonium group (-NH3+) and the negatively charged
chloride ion (CI-). lonic compounds generally have very high melting points.[8][10][11]

» Hydrogen Bonding: The presence of both a hydroxyl (-OH) group and an ammonium group
allows for extensive hydrogen bonding. These are strong dipole-dipole interactions that
significantly increase the energy required to separate the molecules.[8][9][12]

e Van der Waals Forces: London dispersion forces also exist due to the nonpolar cyclohexane
backbone, contributing to the overall intermolecular attraction.[9][12]

Molecular Structure and Crystal Packing

The ability of molecules to pack efficiently into a crystal lattice is crucial.

o Symmetry and Shape: Symmetrical molecules tend to pack more tightly, leading to stronger
intermolecular forces and higher melting points.[8][10][11] The chair conformation of the
cyclohexane ring and the trans orientation of the amino and hydroxyl groups create a
specific three-dimensional shape that dictates how well the molecules fit together.

e Molecular Size: In general, for a homologous series, larger molecules have higher melting
points due to increased surface area and stronger van der Waals forces.[8][9]

The Impact of Impurities

The presence of impurities is the most common reason for deviations from the literature melting
point value. This phenomenon, known as melting point depression, is a colligative property.

e Mechanism: Impurities disrupt the uniform crystal lattice structure.[8] This weakens the
overall intermolecular forces, meaning less energy (a lower temperature) is required to break
the lattice apart.

o Observation: An impure sample will typically exhibit a melting point that is both lower and
broader than that of the pure compound.[12] A sharp, narrow melting range is therefore a
reliable indicator of high purity.[8]

Standard Protocol for Melting Point Determination

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.sciencing.com/factors-affect-melting-point-8690403/
https://unacademy.com/content/neet-ug/study-material/chemistry/factors-affecting-melting-point/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.sciencing.com/factors-affect-melting-point-8690403/
https://openoregon.pressbooks.pub/introductoryorganic/chapter/melting-and-boiling-points/
https://m.youtube.com/watch?v=QE_C6qSSDKU
https://openoregon.pressbooks.pub/introductoryorganic/chapter/melting-and-boiling-points/
https://m.youtube.com/watch?v=QE_C6qSSDKU
https://www.sciencing.com/factors-affect-melting-point-8690403/
https://unacademy.com/content/neet-ug/study-material/chemistry/factors-affecting-melting-point/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.sciencing.com/factors-affect-melting-point-8690403/
https://openoregon.pressbooks.pub/introductoryorganic/chapter/melting-and-boiling-points/
https://www.sciencing.com/factors-affect-melting-point-8690403/
https://m.youtube.com/watch?v=QE_C6qSSDKU
https://www.sciencing.com/factors-affect-melting-point-8690403/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

To ensure accurate and reproducible results, a standardized methodology is essential. The
capillary method is the most common and pharmacopeia-recognized technique.[13]

Equipment and Materials

o Melting point apparatus (e.g., Mel-Temp, Stuart, or similar digital device)
o Capillary tubes (open at one end)
e Mortar and pestle or spatula

e Dry, finely powdered sample of trans-2-aminocyclohexanol hydrochloride

Step-by-Step Procedure

o Sample Preparation: Ensure the sample is completely dry and has a fine, uniform
consistency. If necessary, gently grind the crystalline powder with a mortar and pestle.[14]

Capillary Loading: Invert a capillary tube and press the open end into the sample powder.
Tap the sealed end of the tube gently on a hard surface to pack the powder down.[13][15] A
sample height of 2-3 mm is ideal.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Rapid Preliminary Measurement: Set a fast heating rate (e.g., 10-20 °C/min) to quickly
determine an approximate melting range. This saves time and identifies the temperature
region of interest.

Cooling and Second Measurement: Allow the heating block to cool to at least 20 °C below
the approximate melting point observed.

Accurate Determination: Place a new capillary with a fresh sample into the apparatus. Heat
rapidly to about 15-20 °C below the expected melting point. Then, reduce the heating rate to
a slow 1-2 °C per minute.[13]

Observation and Recording:
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o Record the temperature (T1) at which the first drop of liquid appears.
o Record the temperature (T2) at which the last solid particle melts completely.

o The melting point range is reported as T1 - T2.

Experimental Workflow Diagram
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Caption: Workflow for accurate melting point determination.
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Synthesis, Purification, and Overall Quality Control

The final melting point of a sample is inextricably linked to its history. The synthesis and
purification processes dictate the final purity of the material.

¢ Synthesis: Common synthetic routes to trans-2-aminocyclohexanol include the reduction of
ketones and the resolution of racemic mixtures using chiral acids.[1][16][17] Byproducts or
unreacted starting materials from these processes can act as impurities.

 Purification: Crystallization is a common method for purifying the final product.[16] This
process selectively isolates the desired compound, leaving impurities behind in the solvent.
The efficiency of this step is critical for achieving a high-purity solid with a sharp melting
point.

o Comprehensive Characterization: While melting point is an excellent indicator of purity, it
should not be used in isolation. For definitive identification and quality assurance in a
research or drug development setting, it must be corroborated by other analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid
Chromatography (HPLC), or Mass Spectrometry (MS).[18][19]

Quality Control Logic Diagram
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Caption: Integrated approach to material quality control.

Conclusion

The melting point of trans-2-aminocyclohexanol hydrochloride, reliably cited as being in the
172-177 °C range for high-purity material, is a critical parameter for its identification and quality
assessment. This value is a direct reflection of the strong ionic and intermolecular forces
inherent in its molecular structure. Deviations from this range, particularly a depression and
broadening, are strong indicators of the presence of impurities.

For professionals in research and drug development, a thorough understanding of not only the
expected value but also the factors that influence it and the precise methodology for its
measurement is non-negotiable. By employing a rigorous, well-controlled experimental
techniqgue and integrating the results with other analytical data, the melting point serves as a
cornerstone of material characterization, ensuring the integrity and success of subsequent
scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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